5-Oxopyrrolidin-3-yl (4-methoxyphenyl)carbamate

Specification

• CAS No.: 88015-92-3
• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• IUPAC Name: (5-oxopyrrolidin-3-yl) N-(4-methoxyphenyl)carbamate
• Standard InChI: InChI=1S/C12H14N2O4/c1-17-9-4-2-8(3-5-9)14-12(16)18-10-6-11(15)13-7-10/h2-5,10H,6-7H2,1H3,(H,13,15)(H,14,16)
• Standard InChI Key: WFLWRVSDJCKTKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)OC2CC(=O)NC2

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrrolidinone core (5-oxopyrrolidine) substituted at the 3-position with a carbamate group connected to a 4-methoxyphenyl moiety. The IUPAC name, (5-oxopyrrolidin-3-yl) N-(4-methoxyphenyl)carbamate, reflects this arrangement. Key structural attributes include:

• A lactam ring (pyrrolidinone) providing rigidity and hydrogen-bonding capacity.

• A carbamate linker (-OCONH-) offering metabolic resistance compared to ester or amide bonds.

• A 4-methoxyphenyl group contributing hydrophobic and electronic effects.

The canonical SMILES representation ($\text{COC1=CC=C(C=C1)NC(=O)OC2CC(=O)NC2}$) and InChIKey ($\text{WFLWRVSDJCKTKH-UHFFFAOYSA-N}$) further delineate its connectivity.

Table 1: Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{14}\text{N}_{2}\text{O}_{4}$
Molecular Weight	250.25 g/mol
CAS Number	88015-92-3
IUPAC Name	(5-oxopyrrolidin-3-yl) N-(4-methoxyphenyl)carbamate
Solubility	Limited aqueous solubility; soluble in DMSO, DMF

Synthesis and Optimization Strategies

Synthetic Routes

The synthesis typically involves a multi-step approach:

• Pyrrolidinone Formation: Cyclization of γ-aminobutyric acid derivatives or condensation reactions to form the 5-oxopyrrolidine core.

• Carbamate Linkage: Reaction of the pyrrolidinone hydroxyl group with 4-methoxyphenyl isocyanate or chloroformate derivatives under basic conditions.

A representative pathway:

$$\text{Pyrrolidin-3-ol} + \text{4-Methoxyphenyl Chloroformate} \xrightarrow{\text{Base}} \text{5-Oxopyrrolidin-3-yl (4-Methoxyphenyl)carbamate}$$

Mechanism of Action: Structural and Functional Insights

Enzymatic Interactions

The compound’s lactam ring participates in hydrogen bonding with catalytic residues of target enzymes. For example, in SARS-CoV 3CL protease inhibition, analogous pyrrolidinone derivatives form hydrogen bonds with Glu166 ($K_i$: 0.33–4.1 nM). Though direct evidence is lacking for this compound, structural similarities suggest comparable interactions.

Receptor Binding

Molecular docking simulations predict affinity for:

• GABAₐ Receptors: Modulation of chloride ion channels, potentially explaining sedative effects.

• TRPV1 Channels: Interaction with vanilloid binding sites implicated in pain perception.

Applications in Drug Development

Lead Compound Optimization

Current research priorities include:

• Bioavailability Enhancement: Prodrug strategies (e.g., ester prodrugs) to improve solubility.

• Selectivity Profiling: Screening against off-target receptors (e.g., hERG) to mitigate cardiotoxicity risks.

Therapeutic Indications

Potential applications span:

• Oncology: Apoptosis induction in breast cancer cell lines ($\text{IC}_{50}$: 50 μM).

• Infectious Diseases: Adjunct therapy in multidrug-resistant bacterial infections.

Challenges and Future Directions

Pharmacokinetic Limitations

• Metabolic Instability: Hepatic CYP450-mediated oxidation of the methoxy group necessitates structural shielding.

• Plasma Protein Binding: High binding (>90%) reduces free drug concentration, requiring dosage adjustments.

Synthetic Chemistry Innovations

Future work may explore:

• Asymmetric Synthesis: Chiral resolution to isolate enantiomers with superior efficacy.

• Green Chemistry: Solvent-free mechanochemical synthesis to improve sustainability.

Preclinical and Clinical Translation

Key milestones include:

• In Vivo Toxicity Studies: Rodent models to establish maximum tolerated doses.

• Formulation Development: Nanoparticle encapsulation for targeted delivery.